Cas no 158846-18-5 (Butanoic acid,3-hydroxy-,[1-[2-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)ethenyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-2-phenanthrenyl]methylester (9CI))

• Product Name: Butanoic acid,3-hydroxy-,[1-[2-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)ethenyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-2-phenanthrenyl]methylester (9CI)
• CAS No: 158846-18-5
• MF: C₂₉H₄₄O₇
• MW: 504.655469894409
• CID: 182219
• Update Time: 2024-03-01

Butanoic acid,3-hydroxy-,[1-[2-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)ethenyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-2-phenanthrenyl]methylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-hydroxy-,[1-[2-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)ethenyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-2-phenanthrenyl]methylester (9CI)
• SpongianolideB
• Butanoic acid,3-hydroxy-,[1-[2-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)ethenyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl
• Butanoic acid, 3-hydroxy-, [1-[2-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)ethenyl]tetradecahydro-2-hydroxy-4b,8,8,10a-tetramethyl-2-phenanthrenyl]methyl ester (9CI)
• SMR001216065
• MLS001250217

• Inchi： 1S/C29H44O7/c1-18(30)15-23(31)35-17-29(34)14-10-21-27(4)12-6-11-26(2,3)20(27)9-13-28(21,5)22(29)8-7-19-16-24(32)36-25(19)33/h7-8,16,18,20-22,25,30,33-34H,6,9-15,17H2,1-5H3
• InChI Key： VEEYNOVEZPHQEL-UHFFFAOYSA-N
• SMILES： C(OCC1(O)CCC2C(C)(C1C=CC1=CC(=O)OC1O)CCC1C2(C)CCCC1(C)C)(=O)CC(O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• XLogP3: 6.313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cheilanthane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Cheilanthane sesterterpenoids